Cas no 7646-81-3 (Phosphinic acid,P,P-dihexyl-)

• Product Name: Phosphinic acid,P,P-dihexyl-
• CAS No: 7646-81-3
• MF: C₁₂H₂₇O₂P
• MW: 234.315345048904
• CID: 570444
• PubChem ID: 82097
• Update Time: 2025-05-20

Phosphinic acid,P,P-dihexyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,P,P-dihexyl-
• dihexylphosphinic acid
• BRN 1772195
• Di-n-hexylphosphinic acid
• Phosphinic acid, dihexyl-
• UNII-ZTF9BL39F3
• 7646-81-3
• SCHEMBL497455
• AKOS024455976
• DTXSID70227262
• P,P-DIHEXYLPHOSPHINIC ACID
• PHOSPHINIC ACID, P,P-DIHEXYL-
• E72567
• EINECS 231-591-5
• 4-04-00-03490 (Beilstein Handbook Reference)
• ZTF9BL39F3
• NS00037794
• Dinhexylphosphinic acid
• DTXCID70149753
• NGKCHGKFHQDOPZ-UHFFFAOYSA-N
• Phosphinic acid, dihexyl

• Inchi： 1S/C12H27O2P/c1-3-5-7-9-11-15(13,14)12-10-8-6-4-2/h3-12H2,1-2H3,(H,13,14)
• InChI Key： NGKCHGKFHQDOPZ-UHFFFAOYSA-N
• SMILES： P(CCCCCC)(CCCCCC)(=O)O

Computed Properties

• Exact Mass: 234.17501
• Monoisotopic Mass: 234.17486710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on Phosphinic acid,P,P-dihexyl-

Phosphinic Acid, P,P-Dihexyl- (CAS No. 7646-81-3): Properties, Applications, and Market Insights

Phosphinic acid, P,P-dihexyl- (CAS No. 7646-81-3) is an organophosphorus compound with the molecular formula C12H27O2P. This chemical is widely recognized for its unique properties, making it valuable in various industrial and research applications. The dihexyl phosphinic acid structure features two hexyl groups attached to the phosphorus atom, which enhances its solubility in organic solvents and stability under different conditions.

The P,P-dihexyl phosphinic acid is primarily used as an intermediate in the synthesis of specialized chemicals, including flame retardants, lubricant additives, and extraction agents for metal ions. Its ability to form stable complexes with metals makes it particularly useful in hydrometallurgical processes, where it aids in the selective recovery of valuable metals like cobalt, nickel, and rare earth elements. Researchers are increasingly exploring its potential in green chemistry applications, aligning with the global shift toward sustainable and eco-friendly industrial practices.

One of the most discussed topics in the chemical industry today is the demand for high-performance additives and specialty chemicals. Phosphinic acid, P,P-dihexyl- fits into this trend due to its versatility and efficiency in enhancing material properties. For instance, it is being studied for its role in improving the thermal stability of polymers, a critical factor in industries such as automotive and electronics, where heat resistance is paramount.

In recent years, the market for organophosphorus compounds has grown significantly, driven by advancements in material science and the need for innovative solutions in sectors like energy storage and catalysis. The dihexyl phosphinic acid derivative is gaining attention as a potential candidate for next-generation battery electrolytes, owing to its ability to improve ionic conductivity and electrochemical stability. This aligns with the increasing focus on renewable energy technologies and the development of more efficient energy storage systems.

From a regulatory perspective, phosphinic acid, P,P-dihexyl- is considered safe for handling under standard laboratory and industrial conditions. However, as with all chemicals, proper safety protocols should be followed to minimize exposure and environmental impact. The compound’s low volatility and high boiling point contribute to its ease of handling, making it a preferred choice for manufacturers seeking reliable and efficient chemical intermediates.

Another area of interest is the use of P,P-dihexyl phosphinic acid in the development of novel surfactants and emulsifiers. Its amphiphilic nature allows it to function effectively in formulations requiring precise control over surface tension and dispersion properties. This has implications for industries such as cosmetics, agrochemicals, and coatings, where performance and stability are key considerations.

As the chemical industry continues to evolve, the demand for specialized compounds like phosphinic acid, P,P-dihexyl- is expected to rise. Researchers and manufacturers are actively exploring new applications and optimizing synthesis methods to meet the needs of emerging technologies. With its unique combination of properties and broad applicability, this compound is poised to play a significant role in the future of advanced materials and sustainable chemistry.

In summary, phosphinic acid, P,P-dihexyl- (CAS No. 7646-81-3) is a versatile and valuable chemical with diverse applications across multiple industries. Its role in flame retardancy, metal extraction, and material enhancement underscores its importance in modern chemistry. As industries continue to prioritize innovation and sustainability, the relevance of this compound is likely to grow, making it a key focus for research and development efforts worldwide.